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Compound of Interest

Compound Name: 4-Cyclopropoxybenzoic acid

Cat. No.: B155675

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction

4-Cyclopropoxybenzoic acid, a substituted aromatic carboxylic acid, has emerged as a
valuable building block in organic synthesis, particularly in the realm of drug discovery and
development. Its unique structural motif, featuring a cyclopropoxy group attached to a benzoic
acid core, imparts favorable physicochemical and pharmacological properties to parent
molecules. The cyclopropyl group, a bioisostere of larger alkyl or phenyl groups, can enhance
metabolic stability, improve binding affinity to biological targets, and modulate lipophilicity. This
technical guide provides a comprehensive overview of the synthesis, properties, and
applications of 4-cyclopropoxybenzoic acid, with a focus on its utility in the design and
synthesis of novel therapeutic agents.

Physicochemical Properties

While extensive experimental data for 4-cyclopropoxybenzoic acid is not readily available in
public literature, its properties can be inferred from closely related analogs and computational

predictions. A summary of key identifiers and predicted properties is presented in Table 1. The
octanol-water partition coefficient (LogP) suggests a moderate lipophilicity, a crucial parameter
for drug absorption and distribution.

Table 1: Physicochemical Properties and Identifiers of 4-Cyclopropoxybenzoic Acid
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Property Value Source
IUPAC Name 4-Cyclopropoxybenzoic acid N/A

CAS Number 62577-90-6 Supplier Data
Molecular Formula C10H1003 Calculated
Molecular Weight 178.18 g/mol Calculated
Predicted LogP 2.1 ChemDraw
Predicted pKa 4.35+0.10 ChemAxon

i . i Typical for benzoic acid
Appearance White to off-white solid o
derivatives

Synthesis of 4-Cyclopropoxybenzoic Acid

The synthesis of 4-cyclopropoxybenzoic acid typically proceeds via a Williamson ether
synthesis, a robust and widely used method for forming ether linkages. The general synthetic
workflow is depicted below.
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Starting Materials

Methyl 4-hydroxybenzoate
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155675?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

